3,4,5-trimethoxy-N-(2-oxoindolin-5-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(2-oxo-1,3-dihydroindol-5-yl)benzamide
• InChI: InChI=1S/C18H18N2O5/c1-23-14-7-11(8-15(24-2)17(14)25-3)18(22)19-12-4-5-13-10(6-12)9-16(21)20-13/h4-8H,9H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key: HVJHEPOUVZNRDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(C=C2)NC(=O)C3
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol

Description

3,4,5-trimethoxy-N-(2-oxoindolin-5-yl)benzamide, also known as TMI, is a compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In

Scientific Research Applications

Apoptosis Induction

Research has identified derivatives of 3,4,5-trimethoxy-N-(2-oxoindolin-5-yl)benzamide as potent inducers of apoptosis, particularly in the context of cancer research. For instance, substituted N′-(2-oxoindolin-3-ylidene)benzohydrazides have been found to induce apoptosis in human colorectal carcinoma cells, highlighting their potential as therapeutic agents in cancer treatment. These compounds function as inhibitors of tubulin polymerization, a critical mechanism for their antitumor activity (Sirisoma et al., 2009).

Anticancer Activity

Further studies have developed novel benzamides and quinazolin-4(3H)-ones as CFM-1 analogs, showing significant antitumor activity against various cancer cell lines. This research underscores the potential of these compounds in the development of new anticancer drugs, with certain derivatives exhibiting more potent effects than standard treatments (Alafeefy et al., 2015). Additionally, novel N-(benzo[d]oxazol-2-yl)-2-(7- or 5-substituted-2-oxoindolin-3-ylidene) hydrazinecarboxamide derivatives have been synthesized and evaluated for their anticancer and antioxidant activities, offering new avenues for cancer therapy and prevention (Gudipati et al., 2011).

Antiepileptic and Anticonvulsant Properties

Compounds derived from 3,4,5-trimethoxy-N-(2-oxoindolin-5-yl)benzamide have also shown promising antiepileptic and anticonvulsant properties. For example, phthalimide derivatives bearing amino acid conjugated anilines have demonstrated significant antiepileptic activity, offering potential for the development of new treatments for epilepsy (Asadollahi et al., 2019).

Antibacterial and Antifungal Activities

Research into N-(5-benzylidene-4-oxo-2-substituted phenylthiazolidin-3-yl)-5-((1, 3-dioxoisoindolin-2-yl) methyl)-2-hydroxybenzamide derivatives has revealed promising antibacterial and antifungal properties. Preliminary results suggest that these compounds could serve as prospective antimicrobials, addressing the growing concern over antibiotic resistance (Patel & Dhameliya, 2010).

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-(2-oxoindolin-5-yl)benzamide is not provided in the search results. It’s important to note that the mechanism of action of a compound depends on its specific biological target.